1-Hydroxy-2-methyl-1-propanesulfonic acid

• IUPAC Name: 1-hydroxy-2-methylpropane-1-sulfonic acid
• InChI: InChI=1S/C4H10O4S/c1-3(2)4(5)9(6,7)8/h3-5H,1-2H3,(H,6,7,8)
• InChI Key: YZAFPKJXZHOOIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(O)S(=O)(=O)O
• Molecular Formula: C4H10O4S
• Molecular Weight: 154.19 g/mol
• CAS RN: 13023-74-0

Description

1-Hydroxy-2-methyl-1-propanesulfonic acid is a chemical compound with the molecular formula C4H10O4S. It is also known as 2-Hydroxy-3-[(1-hydroxy-2-methyl-2-propanyl)amino]-1-propanesulfonic acid.

Synthesis Analysis

The synthesis of hydrogels related to 1-Hydroxy-2-methyl-1-propanesulfonic acid involves radical copolymerization of a 1:1 mixture of 2-hydroxyethyl-methacrylate and 2-acrylamido-2-methyl-1-propanesulfonic acid, with different initiators and cross-linking reagents. For example, one hydrogel was synthesized using a redox initiator solution containing ammonium persulfate and sodium metabisulfite at room temperature.

Molecular Structure Analysis

The linear formula of a related compound, 2-Acrylamido-2-methyl-1-propanesulfonic acid, is H2C=CHCONHC(CH3)2CH2SO3H. The molecular weight is 207.25.

Chemical Reactions Analysis

The existence of the sulfonic acid group in compounds like 1-Hydroxy-2-methyl-1-propanesulfonic acid provides a hopping site for the proton for transportation.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds can provide some insight. For example, 2-Acrylamido-2-methyl-1-propanesulfonic acid has a melting point of 195 °C (dec.) (lit.).

Scientific Research Applications

Production of Various Polymers

. .

Personal Care Products

. They can provide desirable properties such as moisture retention and texture enhancement.

Coating and Adhesive Applications

. The sulfonic acid group in the compound can form strong bonds with various surfaces, making it useful in adhesives and coatings.

Synthesis of Polyampholyte Hydrogels

. .

Antibacterial and Antifouling Materials

. These materials can prevent the growth of bacteria and other microorganisms, making them useful in a variety of settings, from medical devices to water treatment facilities.

Fuel Cell Applications

. The sulfonic acid group in the compound can facilitate proton conduction, which is crucial for the operation of fuel cells.

Mechanism of Action

Hydrogels derived from 2-hydroxyethyl-methacrylate and 2-acrylamido-2-methyl-1-propanesulfonic acid have been shown to have good ion sorption properties. These copolymers are capable of interacting and removing Cd (II), Cu (II), Pb (II), Ni (II), and Zn (II) ions from synthetic solutions and real samples from mining wastewaters.

Safety and Hazards

Safety data sheets suggest that compounds like 2-Acrylamido-2-methyl-1-propanesulfonic acid can be harmful if swallowed or in contact with skin, and can cause serious eye damage. It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes.

Future Directions

Research is being conducted on the use of hydrogels derived from 2-hydroxyethyl-methacrylate and 2-acrylamido-2-methyl-1-propanesulfonic acid for potential biomedical applications, including tissue engineering, drug delivery, antibacterial and antifouling materials. Another promising area of research is the use of such hydrogels for the removal of metal cations from wastewater.